Cas no 623938-90-9 ((2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol)

• Product Name: (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol
• CAS No: 623938-90-9
• MF: C₁₅H₂₉ClN₂O₃Si
• MW: 348.94086432457
• CID: 874025
• Update Time: 2025-08-05

(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol Chemical and Physical Properties

Names and Identifiers

• N-(2-N-Benzylaminoethyl)-3-aminopropyltrimethoxysilane hydrochloride
• (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol
• N-(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE hydrochloride, 50% in met
• N-(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE hydrochloride, 90%, 50% in Methanol
• N-(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE hydrochloride, 50% in Methanol

• Inchi： 1S/C15H28N2O3Si.ClH/c1-18-21(19-2,13-6-10-16)20-12-7-11-17-14-15-8-4-3-5-9-15;/h3-5,8-9,17H,6-7,10-14,16H2,1-2H3;1H
• InChI Key： WWVIUVTTWFNGOG-UHFFFAOYSA-N
• SMILES： [Si](CCCN)(OC)(OC)OCCCNCC1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 348.16400

Experimental Properties

• Density: 0.942
• Flash Point: 9°C (48°F)
• Refractive Index: 1.4104
• PSA: 65.74000
• LogP: 3.65660

(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol Security Information

• TSCA：Yes

Additional information on (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, hydrochloride, 50% in methanol

Introduction to (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, Hydrochloride, 50% in Methanol

The compound (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, commonly referred to as Benzylaminoethylaminopropyltrimethoxysilane hydrochloride, is a versatile organosilicon compound with significant applications in various fields. With the CAS number 623938-90-9, this compound has gained attention due to its unique chemical properties and potential uses in materials science, pharmaceuticals, and advanced manufacturing. This article provides an in-depth exploration of its structure, synthesis, applications, and recent advancements in its utilization.

Benzylaminoethylaminopropyltrimethoxysilane hydrochloride is a derivative of trimethoxysilane, modified with amino groups and a benzyl substituent. The presence of amino groups makes it highly reactive towards various functional groups, enabling its use as a coupling agent or crosslinking agent in polymer chemistry. The benzyl group introduces additional functionality, enhancing its compatibility with organic systems. Recent studies have highlighted its role in the synthesis of hybrid materials, where it serves as an interface between organic and inorganic components.

The synthesis of Benzylaminoethylaminopropyltrimethoxysilane hydrochloride involves a multi-step process that typically begins with the modification of trimethoxysilane. The introduction of the benzylaminoethyl group is achieved through nucleophilic substitution or condensation reactions, depending on the desired product. The hydrochloride form is often preferred for its stability and ease of handling during storage and transportation. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In terms of applications, Benzylaminoethylaminopropyltrimethoxysilane hydrochloride has found extensive use in the development of advanced composites. Its ability to form strong bonds between different materials makes it invaluable in creating lightweight yet durable structures for aerospace and automotive industries. Additionally, it has been employed in drug delivery systems due to its biocompatibility and ability to modify surfaces at the nanoscale. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for smart drug delivery mechanisms.

The compatibility of Benzylaminoethylaminopropyltrimethoxysilane hydrochloride with various solvents has made it a popular choice for solution-based processing techniques. Its 50% concentration in methanol ensures ease of handling while maintaining reactivity. This property is particularly advantageous in large-scale manufacturing processes where precise control over reaction conditions is essential. Researchers have also investigated its use in 3D printing technologies, where it serves as a functional ink component for creating complex architectures with tailored mechanical properties.

From a toxicological perspective, Benzylaminoethylaminopropyltrimethoxysilane hydrochloride exhibits low toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may lead to skin or respiratory irritation. Recent safety assessments have emphasized the importance of adhering to recommended safety protocols during synthesis and application to minimize occupational hazards.

Looking ahead, the future of Benzylaminoethylaminopropyltrimethoxysilane hydrochloride lies in its potential for further functionalization and integration into emerging technologies. Ongoing research aims to explore its role in bio-inspired materials, energy storage systems, and biomedical devices. As industries continue to demand sustainable and high-performance materials, this compound stands out as a promising candidate for addressing these challenges.

In conclusion, Benzylaminoethylaminopropyltrimethoxysilane hydrochloride (CAS No. 623938-90-9) is a multifaceted compound with applications spanning across diverse domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.